Cas no 125815-68-1 (2-Amino-4-cyano-5-imidazolecarboxamide)

2-Amino-4-cyano-5-imidazolecarboxamide is a heterocyclic compound featuring both amino and cyano functional groups on an imidazole backbone, with an additional carboxamide moiety. This structure imparts versatility in synthetic applications, particularly in pharmaceutical and agrochemical research, where it serves as a key intermediate. Its reactive sites enable further functionalization, making it valuable for constructing complex molecules. The compound’s stability under standard conditions and compatibility with common organic solvents enhance its utility in multistep synthesis. Researchers may also explore its potential in coordination chemistry due to the presence of multiple donor atoms. Proper handling and storage are recommended to maintain purity and reactivity.

2-Amino-4-cyano-5-imidazolecarboxamide structure

125815-68-1 structure

Product Name:2-Amino-4-cyano-5-imidazolecarboxamide

CAS No:125815-68-1

MF:C₅H₅N₅O

MW:151.126099348068

CID:103499

PubChem ID:29971487

Update Time:2025-05-19

2-Amino-4-cyano-5-imidazolecarboxamide Chemical and Physical Properties

Names and Identifiers

- 1H-Imidazole-5-carboxamide,2-amino-4-cyano-
- 2-Amino-4-cyano-5-imidazolecarboxamide
- 2-amino-4-cyano-1H-imidazole-5-carboxamide
- 1H-Imidazole-5-carboxamide,2-amino-4-cyano
- 2-AMino-5-cyano-1H-iMidazole-4-carboxaMide
- 1H-Imidazole-4-carboxamide,2-amino-5-cyano-(9CI)
- DTXSID20652429
- FT-0661682
- STR07203
- AKOS006284803
- AKOS037655904
- J-005296
- 125815-68-1
- Inchi： 1S/C5H5N5O/c6-1-2-3(4(7)11)10-5(8)9-2/h(H2,7,11)(H3,8,9,10)
- InChI Key： CPCUWIMIPGRPBE-UHFFFAOYSA-N
- SMILES： O=C(C1=C(C#N)N=C(N)N1)N

Computed Properties

Exact Mass: 151.04900
Monoisotopic Mass: 151.04940980g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 218
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -1
Topological Polar Surface Area: 122Å²

Experimental Properties

Color/Form: Crystalline solid
Density: 1.62
Melting Point: 322°C dec.
Boiling Point: 608.3 °C at 760 mmHg
Flash Point: 321.7 °C
Refractive Index: 1.676
PSA: 121.58000
LogP: 0.24398

2-Amino-4-cyano-5-imidazolecarboxamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	A603525-100mg	2-Amino-4-cyano-5-imidazolecarboxamide	125815-68-1	100mg	$ 92.00	2023-04-19
TRC	A603525-250mg	2-Amino-4-cyano-5-imidazolecarboxamide	125815-68-1	250mg	$ 178.00	2023-09-08
TRC	A603525-500mg	2-Amino-4-cyano-5-imidazolecarboxamide	125815-68-1	500mg	$ 265.00	2023-04-19
TRC	A603525-1g	2-Amino-4-cyano-5-imidazolecarboxamide	125815-68-1	1g	$ 529.00	2023-04-19
TRC	A603525-2.5g	2-Amino-4-cyano-5-imidazolecarboxamide	125815-68-1	2.5g	$ 1133.00	2023-09-08